2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine

• IUPAC Name: 2-(2-chlorophenyl)-N-[[5-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl]ethanamine
• InChI: InChI=1S/C20H22ClN3O2/c1-25-16-7-8-17(19(11-16)26-2)20-15(13-23-24-20)12-22-10-9-14-5-3-4-6-18(14)21/h3-8,11,13,22H,9-10,12H2,1-2H3,(H,23,24)
• InChI Key: UQRCJEUMFWDZQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=NN2)CNCCC3=CC=CC=C3Cl)OC
• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol

Description

2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s and has since been used in scientific research to better understand the endocannabinoid system and its role in various physiological and biochemical processes.

Mechanism of Action

2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine acts on the endocannabinoid system by binding to cannabinoid receptors in the brain and body. Specifically, it binds to both CB1 and CB2 receptors, which are involved in a wide range of physiological and biochemical processes. By binding to these receptors, 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine can modulate the activity of various neurotransmitters and other signaling molecules, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine has been shown to have a wide range of biochemical and physiological effects, including analgesic, anti-inflammatory, anti-convulsant, and anti-cancer properties. It has also been shown to modulate the activity of various neurotransmitters and other signaling molecules, including dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine in lab experiments is its well-characterized pharmacology and mechanism of action. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological and biochemical processes. However, one limitation of using 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine and its potential therapeutic applications. One area of interest is the development of more selective CB1 and CB2 receptor agonists, which could have fewer off-target effects and greater therapeutic potential. Another area of interest is the development of novel delivery methods, such as nanoparticles or liposomes, which could improve the bioavailability and efficacy of 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine. Finally, there is a need for further studies on the long-term safety and efficacy of 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine, particularly in the context of chronic pain and neurological disorders.

Synthesis Methods

2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine is synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2,4-dimethoxybenzaldehyde with 3-(2-chlorophenyl)-1H-pyrazole-5-amine to form 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-amine. This intermediate is then reacted with 2-chloromethylbenzonitrile to form 2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine.

Scientific Research Applications

2-(2-chlorophenyl)-N-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methyl}ethanamine has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders such as multiple sclerosis and epilepsy. It has also been studied for its potential anti-cancer properties.